ethyl 4-bromo-5-phenyl-1H-pyrazole-3-carboxylate

• IUPAC Name: ethyl 4-bromo-3-phenyl-1H-pyrazole-5-carboxylate
• InChI: InChI=1S/C12H11BrN2O2/c1-2-17-12(16)11-9(13)10(14-15-11)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,14,15)
• InChI Key: QOYYSFIDHCIUSE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=NN1)C2=CC=CC=C2)Br
• Molecular Formula: C12H11BrN2O2
• Molecular Weight: 295.13 g/mol

Description

“Ethyl 4-bromo-5-phenyl-1H-pyrazole-3-carboxylate” is a chemical compound with a pyrazole core. Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms.

Synthesis Analysis

The synthesis of pyrazole derivatives involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as “CNN” building block to terminal alkynes provides pyrazoles.

Chemical Reactions Analysis

Pyrazole derivatives are known to undergo various chemical reactions. For example, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles. A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives.

Scientific Research Applications

Microwave-Assisted Synthesis

Microwave irradiation accelerates chemical reactions, including the synthesis of pyrazoles. Researchers investigate the efficiency of ethyl 4-bromo-3-phenyl-1H-pyrazole-5-carboxylate under microwave conditions. This method offers rapid access to diverse pyrazole derivatives.

Future Directions

Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. The goal of future research could be to develop more efficient synthetic techniques and explore the biological activity of pyrazole derivatives.